Cas no 864859-78-9 (N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-ethoxybenzamide)

• Product Name: N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-ethoxybenzamide
• CAS No: 864859-78-9
• MF: C₂₅H₂₃N₃O₃S₂
• MW: 477.598423242569
• CID: 6132624
• PubChem ID: 4205189
• Update Time: 2025-07-17

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-ethoxybenzamide
• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-ethoxybenzamide
• Benzamide, N-[6-acetyl-3-(2-benzothiazolyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl]-4-ethoxy-
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]-4-ethoxybenzamide
• 864859-78-9
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-ethoxybenzamide
• VU0489088-1
• AKOS002067659
• F1298-1001

• Inchi： 1S/C25H23N3O3S2/c1-3-31-17-10-8-16(9-11-17)23(30)27-25-22(24-26-19-6-4-5-7-20(19)32-24)18-12-13-28(15(2)29)14-21(18)33-25/h4-11H,3,12-14H2,1-2H3,(H,27,30)
• InChI Key： TUUULRGAEPSMIH-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C1=NC3=CC=CC=C3S1)CCN(C(C)=O)C2)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 477.11808395g/mol
• Monoisotopic Mass: 477.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• pka: 12?+-.0.20(Predicted)

Additional information on N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-ethoxybenzamide

Comprehensive Analysis of N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-ethoxybenzamide (CAS 864859-78-9)

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-ethoxybenzamide (CAS 864859-78-9) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a benzothiazole core fused with a thienopyridine scaffold, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific cellular pathways.

The compound's acetyl and ethoxybenzamide functional groups contribute to its bioactivity, enhancing its solubility and binding affinity. Recent studies highlight its relevance in the context of drug discovery and precision medicine, where tailored molecular designs are critical. Given the rising demand for small-molecule inhibitors and kinase-targeting agents, this compound aligns with current trends in oncology research and neurodegenerative disease therapeutics.

One of the most searched questions regarding CAS 864859-78-9 is its synthetic route and scalability. Researchers often inquire about optimized protocols for its preparation, given the complexity of its thieno[2,3-c]pyridine backbone. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, are frequently discussed in academic forums and patent literature.

From an industrial perspective, N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-ethoxybenzamide is often explored for its structure-activity relationship (SAR) in medicinal chemistry. Its benzothiazole moiety is known to interact with biological targets like G-protein-coupled receptors (GPCRs) and ion channels, making it a versatile scaffold for lead optimization.

In the era of AI-driven drug design, computational tools are increasingly used to predict the binding modes and off-target effects of compounds like CAS 864859-78-9. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models have been employed to accelerate its development. This aligns with the growing interest in cheminformatics and virtual screening among pharmaceutical companies.

Another hot topic is the compound's potential role in epigenetic regulation. With histone deacetylase (HDAC) inhibitors gaining traction in cancer therapy, researchers are investigating whether N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-ethoxybenzamide could exhibit similar mechanisms. Preliminary data suggest its ability to influence gene expression, though further validation is required.

Environmental and green chemistry considerations are also relevant. The synthesis of CAS 864859-78-9 often involves multi-step reactions, prompting inquiries into catalytic efficiency and waste reduction. Sustainable approaches, such as microwave-assisted synthesis and biocatalysis, are being explored to improve its production.

In summary, N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-ethoxybenzamide represents a cutting-edge compound with multifaceted applications. Its integration into high-throughput screening platforms and personalized medicine initiatives underscores its importance in modern science. As research progresses, this molecule may unlock new avenues for treating complex diseases.